N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide

• IUPAC Name: N-tert-butyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide
• InChI: InChI=1S/C13H16N2O2S/c1-13(2,3)15-12(17)8-4-5-10-9(6-8)14-11(16)7-18-10/h4-6H,7H2,1-3H3,(H,14,16)(H,15,17)
• InChI Key: KPIKIQAIJQSNGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC2=C(C=C1)SCC(=O)N2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide, also known as BTA-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BTA-1 belongs to the class of benzothiazine derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects. In

Mechanism of Action

The mechanism of action of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide is not fully understood. However, it has been suggested that N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide may exert its biological effects by modulating the activity of various signaling pathways, such as the NF-κB pathway and the MAPK pathway. N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has also been found to inhibit the activity of enzymes, such as COX-2 and iNOS, which are involved in the production of pro-inflammatory molecules.
Biochemical and Physiological Effects:
N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has also been found to induce apoptosis in cancer cells and reduce oxidative stress and inflammation in the brain. Additionally, N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has been shown to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglia.

Advantages and Limitations for Lab Experiments

N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. Additionally, N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has been extensively studied for its potential therapeutic applications and has been found to exhibit a range of biological activities. However, there are also some limitations to the use of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide in lab experiments. For example, the mechanism of action of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide is not fully understood, which makes it difficult to design experiments to elucidate its biological effects. Additionally, N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has not been extensively tested in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide. One area of research could focus on elucidating the mechanism of action of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide, which would provide a better understanding of its biological effects. Additionally, future studies could investigate the potential therapeutic applications of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide in various disease models, such as cancer and neurodegenerative diseases. Furthermore, the development of new derivatives of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide could lead to compounds with improved biological activity and selectivity. Overall, the study of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has the potential to lead to the development of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide involves the reaction of 2-aminobenzenethiol with tert-butyl isocyanate in the presence of a base. The resulting product is then treated with acetic anhydride to yield N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide. This method has been optimized to produce high yields of pure N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide.

Scientific Research Applications

N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has also been found to have anti-tumor effects by inducing apoptosis in cancer cells. Additionally, N-tert-butyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.